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Introduction
Progesterone is a critical steroid hormone involved in the menstrual cycle, pregnancy, and

embryogenesis. Its metabolites also exhibit significant biological activity, acting as anesthetics,

anxiolytics, and anticonvulsants.[1] Consequently, accurately quantifying progesterone and its

metabolites is crucial for clinical diagnostics, reproductive therapies, and understanding various

physiological and pathological states. Traditional immunoassays for progesterone often suffer

from a lack of specificity, leading to potential overestimation due to cross-reactivity with

metabolites.[1][2]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold

standard for steroid analysis, offering superior specificity, sensitivity, and the ability to multiplex

analytes.[1][2][3] This application note details a high-throughput LC-MS/MS method for the

simultaneous quantification of progesterone and its major metabolite, pregnanediol, in human

serum. The protocol incorporates Pregnanediol-d5 as a stable isotope-labeled internal

standard to ensure accuracy and precision by correcting for matrix effects and variations during

sample processing. The methodology is optimized for a 96-well plate format, making it ideal for

large-scale clinical studies and drug development research.
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Progesterone undergoes extensive metabolism, primarily in the liver, into numerous

metabolites.[4] The major metabolic pathway involves reduction by 5α-reductase and 5β-

reductase, followed by conversion by hydroxysteroid dehydrogenases.[5][6] The primary

urinary metabolite of progesterone is pregnanediol, which is often conjugated with glucuronic

acid to form pregnanediol-3-glucuronide (PdG) for excretion.[7] Monitoring pregnanediol levels

provides a reliable indication of progesterone production.[7][8]
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Caption: Simplified major metabolic pathway of progesterone.

Experimental Workflow
The high-throughput workflow is designed to maximize efficiency and reproducibility. The

process, from sample receipt to data analysis, is streamlined for a 96-well plate format. This

approach minimizes sample handling and allows for the automated processing of up to 96

samples simultaneously.
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Caption: High-throughput experimental workflow.
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Materials and Methods
Reagents and Materials

Progesterone, Pregnanediol, and Pregnanediol-d5 certified reference standards.

HPLC-grade methanol, water, and dichloromethane.[9][10]

Formic acid and ammonium fluoride.

Human serum (steroid-free for calibration standards).

96-well supported liquid extraction (SLE) plates.[9][11]

96-well 2 mL collection plates.

Protocol for Sample Preparation
This protocol is optimized for a 96-well SLE plate format, which offers an efficient alternative to

traditional liquid-liquid extraction by preventing emulsion formation and reducing extraction

time.[9][12]

Sample Pre-treatment: Aliquot 100 µL of serum samples, calibration standards, and quality

controls into the wells of a 96-well plate.

Internal Standard Addition: Add 10 µL of the Pregnanediol-d5 internal standard working

solution to each well.

Protein Precipitation: Add 200 µL of methanol to each well to precipitate proteins. Mix

thoroughly and centrifuge the plate.

SLE Plate Loading: Load the supernatant onto a 96-well SLE plate. Apply a brief pulse of

vacuum to initiate flow and allow the sample to absorb for 5 minutes.[9][12]

Analyte Elution: Add 1 mL of dichloromethane to each well and allow it to flow via gravity for

5 minutes. Apply a final pulse of vacuum to complete the elution into a 2 mL 96-well

collection plate.[9][12]

Evaporation: Dry the eluate under a stream of nitrogen at ambient temperature.
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Reconstitution: Reconstitute the dried extract in 100 µL of 50% methanol in water.[9][12]

Vortex the plate to ensure complete dissolution. The plate is now ready for LC-MS/MS

analysis.

LC-MS/MS Instrumentation and Conditions
The analysis is performed using a high-performance liquid chromatography system coupled to

a triple quadrupole mass spectrometer.

LC Parameters

Column C18 Column (e.g., 100 x 2.1 mm, 1.7 µm)[13]

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol[9]

Flow Rate 0.4 mL/min[9]

Injection Volume 15 µL[9]

Column Temperature 40 °C[9]

Run Time ~6 minutes[14][15]

MS Parameters

Ionization Mode Electrospray Ionization (ESI), Positive

Acquisition Mode Multiple Reaction Monitoring (MRM)

Source Temperature 150 °C[9]

Desolvation Temp. 450 °C[9]

Data and Results
The use of MRM allows for highly selective and sensitive detection of the target analytes. The

transitions are optimized for progesterone, pregnanediol, and the internal standard.
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Progesterone 315.2 97.1 25

315.2 109.1 22

Pregnanediol 303.3 267.2 15

303.3 81.1 20

Pregnanediol-d5 (IS) 308.3 272.2 15

(Note: Specific MRM transitions and collision energies should be optimized for the instrument in

use.)

Method Performance
The method demonstrates excellent linearity, precision, and accuracy, making it suitable for

quantitative bioanalysis.

Parameter Progesterone Pregnanediol

Linear Range 0.1 - 100 ng/mL 0.5 - 200 ng/mL

LLOQ 0.1 ng/mL 0.5 ng/mL

Intra-assay Precision (%CV) < 10% < 10%

Inter-assay Precision (%CV) < 15% < 15%

Mean Recovery > 90% > 90%

(Note: Performance characteristics are typical and should be validated in the end-user's

laboratory.)

Conclusion
This application note provides a robust and high-throughput LC-MS/MS method for the

simultaneous quantification of progesterone and pregnanediol in human serum. The use of a

96-well supported liquid extraction format significantly streamlines the sample preparation
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process, enabling efficient analysis of large sample cohorts. The incorporation of a stable

isotope-labeled internal standard, Pregnanediol-d5, ensures high accuracy and reproducibility.

This method is a powerful tool for researchers and clinicians in endocrinology, reproductive

health, and drug development, facilitating a deeper understanding of progesterone's role in

health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Combined Liquid Chromatography–Tandem Mass Spectrometry Analysis of Progesterone
Metabolites | PLOS One [journals.plos.org]

2. news-medical.net [news-medical.net]

3. mdpi.com [mdpi.com]

4. Pharmacokinetics of progesterone - Wikipedia [en.wikipedia.org]

5. Progesterone - Wikipedia [en.wikipedia.org]

6. researchgate.net [researchgate.net]

7. Quantitation of serum pregnanediol-3-glucuronide level in different endocrine statuses by
LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

8. zrtlab.com [zrtlab.com]

9. chromatographyonline.com [chromatographyonline.com]

10. A novel high-throughput assay for the measurement of salivary progesterone by liquid
chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Comparison of sample preparation options for the extraction of a panel of endogenous
steroids | Separation Science [sepscience.com]

12. chromatographyonline.com [chromatographyonline.com]

13. agilent.com [agilent.com]

14. uom-qa.qa.elsevierpure.com [uom-qa.qa.elsevierpure.com]

15. iris.unito.it [iris.unito.it]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15142990?utm_src=pdf-body
https://www.benchchem.com/product/b15142990?utm_src=pdf-custom-synthesis
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0117984
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0117984
https://www.news-medical.net/news/20190515/LC-MSMS-test-for-progesterone-outperforms-traditional-immunoassays.aspx
https://www.mdpi.com/2218-273X/11/4/553
https://en.wikipedia.org/wiki/Pharmacokinetics_of_progesterone
https://en.wikipedia.org/wiki/Progesterone
https://www.researchgate.net/figure/Metabolic-pathways-of-progesterone-A-and-medroxyprogesterone-acetate-MPA-B-A_fig4_356164886
https://pubmed.ncbi.nlm.nih.gov/32088634/
https://pubmed.ncbi.nlm.nih.gov/32088634/
https://www.zrtlab.com/images/documents/progesterone_metabolites_post_info_guide.pdf
https://www.chromatographyonline.com/view/extraction-testosterone-and-other-steroid-hormones-human-plasma-using-isolute-sle-96-well-plates
https://pubmed.ncbi.nlm.nih.gov/29792048/
https://pubmed.ncbi.nlm.nih.gov/29792048/
https://www.sepscience.com/comparison-of-sample-preparation-options-for-the-extraction-of-a-panel-of-endogenous-steroids-7389
https://www.sepscience.com/comparison-of-sample-preparation-options-for-the-extraction-of-a-panel-of-endogenous-steroids-7389
https://www.chromatographyonline.com/view/extraction-testosterone-and-other-steroid-hormones-human-plasma-using-isolute-sle-96-well-plates-0
https://www.agilent.com/cs/library/applications/application-progesterone-met-1290-6495-lc-ms-5994-2784en-agilent.pdf
https://uom-qa.qa.elsevierpure.com/en/publications/a-novel-high-throughput-assay-for-the-measurement-of-salivary-pro/
https://iris.unito.it/retrieve/6fc00c1f-2fa6-4d56-8686-2a20122c9bd7/27_Pregnanediol%20Glucuronide%20Sport%20Urine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: High-Throughput Analysis of
Progesterone Metabolites Using Pregnanediol-d5]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15142990#high-throughput-analysis-of-
progesterone-metabolites-using-pregnanediol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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